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Compound of Interest

Compound Name: Cholestan-3alpha-ol

CAS No.: 18769-46-5

Cat. No.: B100275

Get Quote

CAS: 516-95-0 | Synonyms: Epicholestanol; 5

-Cholestan-3

-ol Application: Lipidomics standards, membrane fluidity studies, sterol metabolism research.[1]

Executive Safety Summary
The "Silent" Hazard: While Cholestan-3

-ol is often classified as "Not a Hazardous Substance" (GHS) or a mild irritant, this classification
creates a false sense of security.[1] The primary risks in a research setting are mechanical
inhalation (fine hydrophobic dust) and solvent toxicity (chloroform is the standard vehicle).[1]

Senior Scientist Directive: Do not treat this merely as "soap powder." As a bioactive sterol, its

long-term effects on lung surfactant biology upon inhalation are not fully characterized.[1]

Furthermore, the standard protocol requires dissolution in Chloroform, which transforms a low-

hazard solid into a high-hazard carcinogenic solution.[1]
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The "Solvent Trap"
Most lab accidents with sterols occur not from the powder, but from the solvent used to dissolve

it. Standard Nitrile gloves provide less than 1 minute of protection against Chloroform.[1]

PPE Selection Table

Component
Standard Protocol
(Solid Handling)

High-Risk Protocol
(Solubilization in
CHCl

)

Technical Rationale

Respiratory N95 / P2 Mask
Fume Hood

(Required)

Hydrophobic sterol

dust is difficult for lung

macrophages to clear.

[1]

Hand Protection Nitrile (4 mil)

PVA or Viton (or

Double Nitrile w/

immediate change)

Standard Nitrile

degrades instantly in

Chloroform. PVA

offers >4h resistance.

[1]

Eye Protection Safety Glasses Chemical Goggles

Prevent solvent

splash; chloroform

causes severe corneal

injury.

Body Lab Coat (Cotton) Lab Coat + Apron

Synthetic lab coats

can melt into skin if

chloroform

spills/ignites.

Decision Logic: PPE Selection
The following logic flow ensures you select the correct protection based on the state of the

matter.
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START: Handling Cholestan-3alpha-ol

What is the physical state?

Solid Powder Solvent Solution

Is visible dust generated? Solvent Type?

Standard PPE:
Nitrile Gloves + Safety Glasses

(Low Risk)

No (Weighing <10mg)

Respiratory PPE:
N95 Mask + Fume Hood

(Inhalation Risk)

Yes (Bulk Transfer)

Ethanol/Methanol Chloroform/DCM

Standard Nitrile Gloves
(Good Resistance)

CRITICAL STOP:
Use PVA/Viton Gloves

OR Double Nitrile (Splash Only)

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on physical state and solvent compatibility.

Note the critical divergence for Chloroform handling.

Operational Protocol: Weighing & Solubilization
The Challenge: Cholestan-3
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-ol is a waxy, hydrophobic solid that is prone to static charging.[1] It will "jump" off spatulas and
cling to weighing boats, leading to inaccurate data and workspace contamination.

Step-by-Step Workflow
Preparation:

Equip PPE as per the matrix above.

Static Control: Use an ionizing anti-static gun on the weighing boat and the spatula before

touching the powder. If unavailable, wipe the spatula with an ethanol-dampened wipe and

let dry (increases humidity locally).[1]

Weighing (The "Tap" Method):

Do not scoop large amounts.[1] The powder clumps.[1]

Use a micro-spatula. Tap the handle gently to vibrate the powder onto the boat.

Expert Tip: If weighing <1 mg, weigh a larger amount (e.g., 5 mg) and perform a serial

dilution. Direct weighing of static-prone sterols at low mass has a high error rate.[1]

Solubilization (The Chloroform Protocol):

Location: Fume hood ONLY.

Vessel: Glass or Teflon (PTFE) only.[1] Chloroform dissolves many plastics (polystyrene).

[1]

Technique: Add solvent slowly down the side of the vial to wash down clinging powder.

Cap immediately to prevent solvent evaporation from altering the concentration.

Disposal & Spill Management
Bioaccumulation Risk: While not acutely toxic, sterols are lipids that can coat plumbing and

bioaccumulate in aquatic environments.

Disposal Workflow
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Solid Waste: Dispose of contaminated weighing boats and wipes in "Solid Chemical Waste."

Do not throw in regular trash.

Liquid Waste:

If dissolved in Ethanol: "Flammable Organic Waste."

If dissolved in Chloroform: "Halogenated Organic Waste." DO NOT MIX with non-

halogenated solvents (acetone/ethanol) if your facility separates them; this is a common

compliance violation.[1]

Spill Cleanup Logic (Graphviz)[1]

Spill Detected Identify Type

Dry Powder Spill

Solvent Spill

1. Dampen paper towel (Ethanol)
2. Place over powder (Stop Dust)

3. Wipe & Dispose

1. Evacuate Area (if >100mL)
2. Cover with absorbent pads

3. Place in sealed bag

Click to download full resolution via product page

Caption: Immediate response workflow for dry vs. wet spills. Dampening powder is critical to

prevent inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

